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Compound of Interest

Compound Name:
3-(3-Bromophenyl)-3-

methylpyrrolidine

Cat. No.: B14865042

Get Quote

Executive Summary
3-(3-Bromophenyl)-3-methylpyrrolidine represents a high-value pharmacophore in modern

drug discovery, particularly within neuropsychiatry and analgesia research. Belonging to the

class of 3,3-disubstituted pyrrolidines, this molecule features a quaternary carbon center that

confers unique conformational rigidity and metabolic stability compared to its mono-substituted

analogs.

The presence of the 3-bromo substituent on the aromatic ring serves as a versatile "synthetic

handle," enabling late-stage diversification via palladium-catalyzed cross-coupling reactions

(Suzuki-Miyaura, Buchwald-Hartwig) to generate complex biaryl ligands. This guide details the

structural properties, synthetic pathways, and analytical profiling of this compound.

Structural Characterization & Stereochemistry
1.1 Molecular Geometry
The defining feature of this molecule is the quaternary chiral center at C3. Unlike 3-

phenylpyrrolidine, where the benzylic hydrogen is susceptible to metabolic oxidation

(Cytochrome P450), the 3-methyl group blocks this position, enhancing metabolic half-life (
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).

Steric Locking: The geminal disubstitution (aryl and methyl) at C3 forces the pyrrolidine ring

into a preferred envelope conformation. To minimize 1,3-diaxial interactions, the bulky 3-

bromophenyl group typically adopts a pseudo-equatorial orientation, while the smaller methyl

group occupies the pseudo-axial position.

Chirality: The molecule exists as a pair of enantiomers, (R) and (S). In biological systems

(e.g., serotonin transporter binding), one enantiomer often exhibits >100-fold higher potency.

1.2 Electronic Properties
Aryl Bromide: The bromine atom at the meta position exerts an electron-withdrawing

inductive effect (-I), deactivating the phenyl ring slightly compared to a simple phenyl group.

This influences the pKa of the pyrrolidine nitrogen (typically ~9.5–9.8) by modulating the

electron density through the sigma framework.

Lipophilicity: The addition of the methyl and bromo groups significantly increases lipophilicity

(cLogP ~3.2) compared to unsubstituted pyrrolidine, facilitating Blood-Brain Barrier (BBB)

penetration.

Synthetic Methodologies
The construction of the quaternary center is the primary synthetic challenge. Two authoritative

pathways are presented below.

Pathway A: The Malonate/Nitrile Alkylation Route (Classic)
This robust method builds the ring around the quaternary center.

Starting Material: 3-Bromophenylacetonitrile.

Step 1 (Methylation): Deprotonation with NaH followed by MeI gives 2-(3-

bromophenyl)propanenitrile.

Step 2 (Ring Construction): Alkylation with ethyl bromoacetate followed by

reduction/cyclization, or reaction with 1-bromo-2-chloroethane followed by nitrile reduction

and intramolecular cyclization.
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Pathway B: Palladium-Catalyzed Hydroarylation (Modern)
A convergent approach utilizing N-protected pyrrolines.

Substrate: N-Boc-3-methyl-3-pyrroline.

Catalyst: Pd(OAc)₂ / Ligand.

Reagent: 3-Bromophenylboronic acid.

Mechanism: The aryl group adds across the double bond to generate the 3,3-disubstituted

system. Note: This often requires specific directing groups to ensure regioselectivity.

Visualization: Synthesis Workflow

3-Bromophenylacetonitrile 1. NaH, THF
2. MeI Quaternary Nitrile

C-Alkylation Cl-CH2-CH2-Br
NaH, DMF Cyclopropyl/Alkyl Nitrile LiAlH4 or BH3

Reduction & Cyclization
3-(3-Bromophenyl)-3-

methylpyrrolidine
Ring Closure

Click to download full resolution via product page

Caption: Step-wise construction of the quaternary pyrrolidine core via nitrile alkylation and

reductive cyclization.

Analytical Profiling & Protocols
3.1 Nuclear Magnetic Resonance (NMR) Analysis
The quaternary center breaks the symmetry of the pyrrolidine ring, creating distinct

diastereotopic protons.
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Proton
Environment

Chemical Shift (δ,
ppm)

Multiplicity Diagnostic Feature

C3-CH₃ 1.30 – 1.45 Singlet (3H)

Sharp singlet;

confirms quaternary

center.

C2-H (a/b) 2.80 – 3.40 Doublet of Doublets

Diastereotopic

methylene protons

adjacent to N.

C4-H / C5-H 1.80 – 3.20 Multiplets
Complex splitting due

to ring puckering.

Aromatic H 7.10 – 7.60 Multiplet (4H)

Characteristic pattern

for 1,3-disubstituted

benzene.

N-H 2.0 – 9.0 Broad Singlet

Shift depends heavily

on salt form (HCl vs

Free Base).

3.2 Mass Spectrometry (MS)
Ionization: ESI+ (Electrospray Ionization).

Molecular Ion: [M+H]⁺.

Isotope Pattern: The presence of Bromine results in a characteristic 1:1 doublet for the

molecular ion peaks at M and M+2 (due to ⁷⁹Br and ⁸¹Br isotopes). This is the primary

confirmation of the halogen's integrity.

Experimental Protocol: Isolation of HCl Salt
Objective: Convert the crude free base to the stable hydrochloride salt for storage and

biological testing.

Dissolution: Dissolve 1.0 g of crude 3-(3-bromophenyl)-3-methylpyrrolidine in 10 mL of

anhydrous diethyl ether.
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Precipitation: Cool the solution to 0°C in an ice bath. Dropwise add 2.0 M HCl in diethyl ether

(1.5 eq, ~2.9 mL) under nitrogen atmosphere.

Filtration: A white precipitate will form immediately. Stir for 15 minutes. Filter the solid using a

sintered glass funnel.

Washing: Wash the filter cake with cold ether (2 x 5 mL) to remove non-basic impurities.

Drying: Dry the solid under high vacuum (0.1 mmHg) at 40°C for 4 hours.

Validation: Check melting point (sharp range expected) and 1H NMR (D₂O) to confirm

stoichiometry.

Medicinal Chemistry Applications
5.1 Bioisosterism & Pharmacology
This scaffold is a bioisostere of 3-phenylpiperidines and is structurally related to:

Triple Reuptake Inhibitors (SNDRI): The 3,3-disubstitution pattern mimics the spatial

arrangement of pharmacophores found in antidepressants like Venlafaxine, but with a

constrained pyrrolidine ring that can enhance selectivity for the Serotonin Transporter

(SERT).

nAChR Ligands: 3-Arylpyrrolidines are known ligands for nicotinic acetylcholine receptors,

relevant in treating cognitive deficits.

5.2 SAR Logic (Structure-Activity Relationship)

3-(3-Bromophenyl)-3-methylpyrrolidine

3-Methyl Group
Prevents metabolic oxidation

Locks conformation

Pyrrolidine Nitrogen
Basic center (pKa ~9.6)

Key H-bond donor/acceptor

3-Bromo Substituent
Lipophilic & Electron withdrawing

Handle for Suzuki Coupling

Click to download full resolution via product page
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Caption: Key pharmacophoric elements of the scaffold.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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